2-Amino-4-bromopyridine
Overview
Description
2-Amino-4-bromopyridine is a chemical compound with the empirical formula C5H5BrN2 and a molecular weight of 173.01 . It is used as a reagent in organic synthesis .
Synthesis Analysis
The synthesis of 2-Amino-4-bromopyridine involves a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans . Another method involves the reaction of 4-bromopyridine acid amides with aqueous sodium hydroxide solution, followed by bromine addition .Molecular Structure Analysis
The molecular structure of 2-Amino-4-bromopyridine consists of a pyridine ring substituted with an amino group at the 2-position and a bromine atom at the 4-position .Chemical Reactions Analysis
2-Amino-4-bromopyridine can participate in various chemical reactions. For instance, it can undergo ring cleavage reactions to synthesize 2-alkyl/aryl 3-electron-withdrawing groups . It can also react with 2-mercaptobenzothiazole, 2-mercapto pyrimidine, and 2- mercaptobenzothiazole in ethanol, and boiled under reflux for 7-12 hours .Physical And Chemical Properties Analysis
2-Amino-4-bromopyridine is a solid with a melting point of 142-146 °C . Its InChI key is BAQKUNMKVAPWGU-UHFFFAOYSA-N .Scientific Research Applications
Synthesis of Bipyridine Derivatives
Bipyridine and related compounds are starting materials or precursors for a variety of valuable substances such as biologically active molecules, ligands for catalysts, photosensitizers, viologens, and supramolecular architectures . “2-Amino-4-bromopyridine” can be used in the synthesis of these bipyridine derivatives.
Catalysts in Chemical Reactions
Bipyridine compounds, which can be synthesized from “2-Amino-4-bromopyridine”, strongly coordinate with metal centers . This property makes them useful as ligands in transition-metal catalysis, which are widely used in various chemical reactions.
Photosensitizers
Bipyridine derivatives can also act as photosensitizers . Photosensitizers are materials that absorb light and transfer the energy to other molecules. They are used in a variety of applications, including solar cells and photodynamic therapy for cancer treatment.
Safety And Hazards
Future Directions
The future directions in the research and application of 2-Amino-4-bromopyridine could involve the development of newer compounds with aminopyridines moieties that could offer high bioactivity and lesser toxicity . The development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry .
properties
IUPAC Name |
4-bromopyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2/c6-4-1-2-8-5(7)3-4/h1-3H,(H2,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAQKUNMKVAPWGU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80351204 |
Source
|
| Record name | 2-Amino-4-bromopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80351204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-bromopyridine | |
CAS RN |
84249-14-9 |
Source
|
| Record name | 2-Amino-4-bromopyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80351204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-4-bromopyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main applications of 2-amino-4-bromopyridine in scientific research?
A: 2-Amino-4-bromopyridine serves as a crucial building block in synthesizing complex organic molecules, particularly pharmaceuticals. For instance, it's a key intermediate in synthesizing [N‐methyl‐11C]‐3‐[(6‐dimethylamino)pyridin‐3‐yl]‐2,5‐dimethyl‐N, N‐dipropylpyrazolo[1,5‐a]pyrimidine‐7‐amine (R121920), a potential PET ligand for imaging CRF1 receptors [].
Q2: Can you describe a novel synthetic route for 2-amino-4-bromopyridine highlighted in the research?
A: Yes, one research paper [] details a novel synthesis utilizing a palladium-catalyzed Suzuki coupling. This involves reacting aryl bromide 5 with a specifically synthesized heteroaryl boronate ester 4, derived from 2-amino-4-bromopyridine in four steps with a 50% overall yield. This method provides a potentially more efficient and controlled approach compared to traditional methods.
Q3: What are the advantages of the different synthesis methods for 2-amino-4-bromopyridine presented in the research papers?
A3: The research papers highlight distinct advantages for their respective synthesis methods:
Q4: Are there any details regarding the analytical methods used to characterize 2-amino-4-bromopyridine in these studies?
A: While the provided abstracts don't delve into specific analytical techniques, it's standard practice to employ methods like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm the structure and purity of the synthesized 2-amino-4-bromopyridine. Additionally, High-Performance Liquid Chromatography (HPLC) is likely used, especially in the context of synthesizing the PET ligand [], to isolate and purify the target compound at various synthesis stages.
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